Cas no 82588-60-1 (6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol)

• Product Name: 6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol
• CAS No: 82588-60-1
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD03425761
• CID: 987972
• PubChem ID: 2763827
• Update Time: 2025-07-17

6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (6-(p-Tolyl)imidazo[2,1-b]thiazol-5-yl)methanol
• [6-(4-METHYLPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]METHANOL
• 6-(4-METHYLPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]METHANOL
• 5-Hydroxymethyl-6-p-tolylimidazo<2,1-b>thiazole
• methylphenylimidazobthiazolylmethanol
• A864379
• (6-(diethylamino)-3h-xanthen-3-ylidene)diethyl-ammoniuchloride
• 82588-60-1
• DTXSID90377157
• SCHEMBL1692245
• CS-0363004
• Oprea1_124314
• FT-0680314
• [6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methanol, AldrichCPR
• 3T-0319
• MFCD03425761
• AKOS005070368
• J-501635
• 6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol

• MDL： MFCD03425761
• Inchi： 1S/C13H12N2OS/c1-9-2-4-10(5-3-9)12-11(8-16)15-6-7-17-13(15)14-12/h2-7,16H,8H2,1H3
• InChI Key： WYWLCPJDSLGCMM-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC(C)=CC=1)=C2CO

Computed Properties

• Exact Mass: 244.06700
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Melting Point: 192-194°C
• PSA: 65.77000
• LogP: 2.86350

6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-(4-Methylphenyl)imidazo2,1-b1,3thiazol-5-ylmethanol

Introduction to Compound with CAS No. 82588-60-1 and Product Name: 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol

The compound with the CAS number 82588-60-1 and the product name 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple nitrogen-containing rings, including an imidazo[2,1-b][1,3]thiazole core, makes this molecule a promising candidate for further exploration in drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, making them valuable scaffolds for drug design. The 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol molecule, with its phenyl substituent and methanol moiety, is particularly intriguing due to its potential to interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its structural versatility. The imidazo[2,1-b][1,3]thiazole ring system is known for its ability to mimic natural products and bioactive molecules, which has led to its extensive use in the development of antiviral, anticancer, and anti-inflammatory agents. The addition of a 4-Methylphenyl group at the 6-position introduces a hydrophobic pocket that can be exploited for receptor binding. This feature is particularly relevant in the context of designing small-molecule inhibitors that target specific protein kinases or other enzymes involved in disease pathways.

Moreover, the 5-ylmethanol group at the terminal position of the molecule adds a hydroxyl functionality that can participate in hydrogen bonding interactions. This moiety is crucial for optimizing binding affinity and selectivity when designing drug candidates. The combination of these structural elements makes 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol a versatile scaffold for medicinal chemists looking to develop novel therapeutics.

In recent years, computational methods have played an increasingly important role in the design and optimization of heterocyclic compounds. Molecular modeling studies have shown that this compound can adopt multiple conformations depending on its environment, which could influence its biological activity. These studies have also revealed potential binding modes with various biological targets, including enzymes and receptors implicated in cancer and inflammation.

The synthesis of 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include cyclization reactions to form the imidazo[2,1-b][1,3]thiazole core followed by functionalization at the 6-position with the 4-Methylphenyl group and finally introduction of the 5-ylmethanol moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of these complex molecules.

One area where this compound shows particular promise is in the development of antitumor agents. Preclinical studies have demonstrated that derivatives of imidazo[2,1-b][1,3]thiazole can inhibit the activity of kinases involved in tumor growth and progression. The presence of both hydrophobic and hydrophilic regions in 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol makes it an ideal candidate for designing molecules that can effectively target tumor cells while minimizing toxicity to healthy tissues.

Another exciting application lies in the field of antimicrobial research. With increasing concerns about antibiotic resistance, there is a growing need for new classes of antimicrobial agents. Heterocyclic compounds have shown great potential in this area due to their ability to interact with bacterial enzymes and cellular processes. The unique structure of 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol suggests that it may have broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The pharmacokinetic properties of this compound are also worth considering. Studies have indicated that derivatives of imidazo[2,1-b][1,3]thiazole exhibit good oral bioavailability and metabolic stability. These characteristics are essential for developing drugs that can be administered orally without significant degradation before reaching their target sites. The methanol group in 6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-ylmethanol may further enhance its solubility and absorption properties.

In conclusion,6-(4-Methylphenyl)imidazo[2,1-b][1,